Cas no 191089-67-5 (Butanoic acid,2-butene-1,4-diyl ester, (E)- (9CI))

Butanoic acid,2-butene-1,4-diyl ester, (E)- (9CI) structure
191089-67-5 structure
Product Name:Butanoic acid,2-butene-1,4-diyl ester, (E)- (9CI)
CAS No:191089-67-5
MF:C12H20O4
MW:228.284804344177
CID:115943
PubChem ID:12071192
Update Time:2025-04-18

Butanoic acid,2-butene-1,4-diyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-butene-1,4-diyl ester, (E)- (9CI)
    • Trans-Butanoic Acid 2-Butene-1,4-Diylester
    • MFCD07368634
    • [(E)-4-butanoyloxybut-2-enyl] butanoate
    • cis-Butanoicacid-2-butene-1,4-diylester
    • 144967-77-1
    • Butanoic Acid 2-Butene-1,4-Diylester
    • 2-BUTENE-1,4-DIOL DIBUTYRATE
    • AKOS015914505
    • B3580
    • SCHEMBL8744185
    • OGJKSGMVEHGEKF-AATRIKPKSA-N
    • Butanoic acid, 1,1'-(2-butene-1,4-diyl) ester
    • 191089-67-5
    • 1572-84-5
    • 2-butene-1,4-dibutyrate
    • A808303
    • 2-Butene-1,4-Diylbutyrate
    • butanoic acid 4-(1-oxobutoxy)but-2-enyl ester
    • 1,4-Bis(butyryloxy)-2-butene
    • (E)-but-2-ene-1,4-diyl dibutyrate
    • cis-Butanoic acid 2-butene-1,4-diyl ester
    • MDL: MFCD07368634
    • Inchi: 1S/C12H20O4/c1-3-7-11(13)15-9-5-6-10-16-12(14)8-4-2/h5-6H,3-4,7-10H2,1-2H3/b6-5+
    • InChI Key: OGJKSGMVEHGEKF-AATRIKPKSA-N
    • SMILES: O(C/C=C/COC(CCC)=O)C(CCC)=O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.22920
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